Cas no 220780-49-4 (5-Isoxazolecarboxaldehyde,3-(2-fluoroethoxy)-)

• Product Name: 5-Isoxazolecarboxaldehyde,3-(2-fluoroethoxy)-
• CAS No: 220780-49-4
• MF: C₆H₆FNO₃
• MW: 159.115145206451
• CID: 244027
• PubChem ID: 45083995
• Update Time: 2025-04-19

5-Isoxazolecarboxaldehyde,3-(2-fluoroethoxy)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxaldehyde,3-(2-fluoroethoxy)-
• 5-Isoxazolecarboxaldehyde, 3-(2-fluoroethoxy)- (9CI)
• 3-(2-fluoroethoxy)isoxazole-5-carbaldehyde
• 220780-49-4

• Inchi： 1S/C6H6FNO3/c7-1-2-10-6-3-5(4-9)11-8-6/h3-4H,1-2H2
• InChI Key： RQBNYMOGSVQSLD-UHFFFAOYSA-N
• SMILES： FCCOC1C=C(C=O)ON=1

Computed Properties

• Exact Mass: 159.03318
• Monoisotopic Mass: 159.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 0.8

Experimental Properties

• PSA: 52.33